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Compound of Interest

Compound Name: 2-Cyclopropylethanol

Cat. No.: B145733 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Cyclopropylethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Cyclopropylethanol
(CAS No. 2566-44-1), a key reagent in various chemical syntheses. Adherence to these

guidelines is crucial for ensuring laboratory safety and minimizing risk during its use in research

and development.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Cyclopropylethanol is presented

below. This data is essential for the proper design of experiments and for understanding its

behavior under various laboratory conditions.
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Property Value Reference(s)

CAS Number 2566-44-1 [1][2]

Molecular Formula C₅H₁₀O [1][2]

Molecular Weight 86.13 g/mol [1][3]

Appearance Clear, colorless liquid/oil [4][5]

Boiling Point 137-138 °C at 760 mmHg [4][5]

Flash Point 47 °C (117 °F) [4][5]

Density
0.975 - 1.0 g/cm³

(Predicted/Approximate)
[5][6]

Water Solubility Miscible [5][6]

Storage Temperature

Room temperature; some

suppliers recommend -20°C

for long-term storage

[2][5]

Hazard Identification and Classification
2-Cyclopropylethanol is classified as a hazardous substance. The following table summarizes

its classification according to the Globally Harmonized System (GHS) and the corresponding

hazard statements.
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Hazard
Class

GHS
Category

Pictogram
Signal
Word

Hazard
Statement(s
)

Reference(s
)

Flammable

Liquids
Category 3 GHS02 Danger

H226:

Flammable

liquid and

vapor

[3][4][6]

Acute

Toxicity, Oral
Category 4 GHS07 Warning

H302:

Harmful if

swallowed

[1]

Skin

Corrosion/Irrit

ation

Category 2 GHS07 Warning

H315:

Causes skin

irritation

[3][6]

Serious Eye

Damage/Eye

Irritation

Category 2A GHS07 Warning

H319:

Causes

serious eye

irritation

[1][3][6]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3 GHS07 Warning

H335: May

cause

respiratory

irritation

[3][6]

Toxicological Information
While comprehensive toxicological properties have not been thoroughly investigated, the GHS

classification provides a framework for understanding the acute toxicity of 2-
Cyclopropylethanol.[1]
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Exposure Route Hazard Classification
Toxicological Endpoint &
Value Range (Based on
GHS Classification)

Oral Acute Toxicity, Category 4
LD₅₀: > 300 mg/kg and ≤ 2000

mg/kg (Rat)

Inhalation
May cause respiratory

irritation.
Data not available.

Dermal Causes skin irritation. Data not available.

Note: No specific LD₅₀ value for 2-Cyclopropylethanol has been published. The value range

provided is based on the criteria for GHS Acute Toxicity Category 4.

Experimental Protocols for Hazard Determination
The hazard classifications listed above are typically determined using standardized testing

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are summaries of the likely methodologies used.

Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance, leading to its

classification.

Principle: It is a stepwise procedure using a small number of animals (typically rats) per step.

The outcome of one step determines the dose for the next. The method aims to classify the

chemical into a defined toxicity class based on the observed mortality.[4][7]

Methodology:

Animal Model: Healthy, young adult rats of a single sex (typically females) are used.[4]

Dosing: The test substance is administered in a single oral dose via gavage. Dosing

begins with a predetermined level based on available information (e.g., 300 mg/kg or 2000

mg/kg).[8]
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Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, and behavior), and body weight changes for at least 14 days.[8]

Procedure: The test proceeds in a stepwise manner. If mortality is observed at a certain

dose, the test is repeated with a lower dose. If no mortality is seen, a higher dose may be

used. The number of animals affected at specific dose levels determines the final GHS

classification.[7]

Acute Dermal Irritation (OECD Guideline 404)
This guideline assesses the potential of a substance to cause reversible inflammatory changes

to the skin.

Principle: The substance is applied in a single dose to a small area of the skin of an

experimental animal (albino rabbit). The resulting skin reaction is evaluated at specific

intervals.[3][9]

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.[9][10]

Application: Approximately 0.5 mL of the liquid substance is applied to a small patch of

shaved skin (about 6 cm²). The area is covered with a gauze patch for a 4-hour exposure

period.[11]

Observation: After the exposure period, the patch is removed, and the skin is cleaned.

Skin reactions (erythema and edema) are graded at 1, 24, 48, and 72 hours after patch

removal. Observations may continue for up to 14 days to assess the reversibility of the

effects.[11]

Classification: The substance is classified as a skin irritant based on the mean scores for

erythema and edema.[9]

Acute Eye Irritation (OECD Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.
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Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal (albino rabbit), with the other eye serving as a control.[12][13]

Methodology:

Animal Model: Healthy, adult albino rabbits are used.[12]

Application: A single dose (typically 0.1 mL for liquids) is instilled into the lower conjunctival

sac of one eye. The eyelids are held together for a brief period.[5]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

application. The cornea (opacity), iris, and conjunctiva (redness and swelling) are scored.

Observations may continue for up to 21 days to determine the reversibility of any damage.

[12][13]

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions observed.[5]

Safe Handling and Storage
A systematic approach to handling hazardous chemicals is essential. The following diagram

illustrates the logical workflow for ensuring safety when working with 2-Cyclopropylethanol.
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1. Preparation & Information Gathering

2. Risk Assessment

3. Hazard Control Measures

4. Emergency Preparedness

Review Safety Data Sheet (SDS)
& Technical Guide

Ensure Personnel are Trained
on Chemical-Specific Hazards

Assess Risks of Procedure
(Scale, Temperature, Duration)

Engineering Controls

Personal Protective Equipment (PPE)

Administrative Controls

• Chemical Fume Hood
• Adequate Ventilation

• Nitrile Gloves (inspect before use)
• Chemical Safety Goggles (EN166)

• Flame-Retardant Lab Coat

• Work in Designated Areas
• No Food/Drink

• Wash Hands After Handling

Spill Kit Accessible

Eyewash & Safety Shower Clear

Appropriate Fire Extinguisher
(CO₂, Dry Chemical, Foam)

First Aid Procedures Known

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Cyclopropylethanol.
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Precautions for Safe Handling
Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.

[1]

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing. Do not breathe

vapors or mist.[1]

Hygienic Practices: Wash hands thoroughly after handling and before breaks. Do not eat,

drink, or smoke in the work area.[10]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition. Use

non-sparking tools and take precautionary measures against static discharge.[7][10]

Conditions for Safe Storage
Container: Keep the container tightly closed and store in a dry, well-ventilated place.[10]

Incompatibilities: Keep away from heat and sources of ignition.[10]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-Cyclopropylethanol.
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Protection Type Specification Reference(s)

Eye/Face

Wear chemical safety glasses

with side-shields conforming to

EN166 or NIOSH-approved

safety goggles.

[1]

Skin

Handle with chemical-resistant

gloves (e.g., nitrile). Inspect

gloves prior to use. Wear an

impervious lab coat or clothing

to prevent skin exposure.

[1][7]

Respiratory

For nuisance exposures, a

P95 (US) or P1 (EU) respirator

may be used. For higher-level

protection or in case of

insufficient ventilation, use an

approved respirator with

organic vapor cartridges (e.g.,

ABEK-P2).

[1]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[1][14]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated

clothing. Consult a physician if

irritation persists.

[1][14]

Eye Contact

Immediately rinse thoroughly

with plenty of water for at least

15 minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do. Seek

immediate medical attention.

[1][14]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention. Show the Safety

Data Sheet to the doctor.

[1]

Fire Fighting Measures
2-Cyclopropylethanol is a flammable liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2002/02/test-no-423-acute-oral-toxicity-acute-toxic-class-method_g1gh294f.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b145733?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back. Containers may explode when heated.[7][15]

Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective

gear. Use water spray to cool unopened containers.[7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors and contact with the substance. Wear

appropriate personal protective equipment.[1]

Environmental Precautions: Prevent the product from entering drains or waterways.[1]

Containment and Cleaning: Soak up the spill with an inert absorbent material (e.g., sand,

vermiculite). Place the material in a suitable, closed container for disposal.[1]

Disposal Considerations
Product: Dispose of this material and its container through a licensed professional waste

disposal service. Do not allow it to enter the sewage system. Burn in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Contaminated Packaging: Dispose of as unused product in accordance with local, state, and

federal regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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